Cas no 1311317-97-1 (3-bromoimidazo1,2-apyridine-2-carbaldehyde hydrobromide)

• Product Name: 3-bromoimidazo1,2-apyridine-2-carbaldehyde hydrobromide
• CAS No: 1311317-97-1
• CID: 4587814
• Update Time: 2025-05-25

3-bromoimidazo1,2-apyridine-2-carbaldehyde hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-bromoimidazo[1,2-a]pyridine-2-carbaldehyde hydrobromide
• 3-bromoimidazo1,2-apyridine-2-carbaldehyde hydrobromide

Additional information on 3-bromoimidazo1,2-apyridine-2-carbaldehyde hydrobromide

3-Bromoimidazo[1,2-a]pyridine-2-carbaldehyde Hydrobromide: A Comprehensive Overview

The compound 3-bromoimidazo[1,2-a]pyridine-2-carbaldehyde hydrobromide (CAS No. 1311317-97-1) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique structural features and versatile applications. The imidazo[1,2-a]pyridine core of this molecule is a fused bicyclic structure that combines the properties of imidazole and pyridine rings, making it a valuable scaffold for drug design and chemical synthesis.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 3-bromoimidazo[1,2-a]pyridine-2-carbaldehyde hydrobromide through various methodologies. One notable approach involves the condensation of appropriate aldehydes with nitrogen-containing precursors under specific reaction conditions. The presence of the bromo substituent at position 3 and the carbaldehyde group at position 2 introduces significant electronic and steric effects, which can be exploited in designing bioactive molecules. Additionally, the hydrobromide counterion plays a crucial role in stabilizing the compound's structure and influencing its physical properties.

From a pharmacological perspective, 3-bromoimidazo[1,2-a]pyridine-2-carbaldehyde hydrobromide has shown promising activity in preclinical studies targeting various disease states. For instance, researchers have explored its potential as an anticancer agent due to its ability to modulate key cellular pathways involved in tumor growth and metastasis. Furthermore, studies have demonstrated its efficacy as an anti-inflammatory agent, suggesting its potential application in treating chronic inflammatory diseases.

The structural versatility of this compound also makes it an attractive candidate for exploring its role in neurodegenerative disorders. Recent investigations have highlighted its ability to interact with specific receptors and enzymes associated with Alzheimer's disease and Parkinson's disease. These findings underscore the importance of further research into the therapeutic potential of 3-bromoimidazo[1,2-a]pyridine-2-carbaldehyde hydrobromide, particularly in developing novel drug candidates.

In terms of chemical synthesis, the preparation of 3-bromoimidazo[1,2-a]pyridine-2-carbaldehyde hydrobromide involves a series of well-defined steps that ensure high purity and structural integrity. The use of advanced purification techniques such as chromatography and crystallization has significantly improved the yield and quality of this compound. Moreover, the availability of this compound in both free base and hydrobromide salt forms provides flexibility for researchers to explore its properties under different conditions.

From an analytical standpoint, modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) have been instrumental in confirming the structure and purity of 3-bromoimidazo[1,2-a]pyridine-2-carbaldehyde hydrobromide. These methods provide critical insights into the molecular interactions and stability of the compound, which are essential for understanding its behavior in various chemical and biological systems.

In conclusion, 3-bromoimidazo[1,2-a]pyridine-2-carbaldehyde hydrobromide (CAS No. 1311317-97-1) stands out as a significant molecule with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and pharmacology, position it as a valuable tool for future research and development efforts.